2,1-Benzisothiazole, 4-methoxy-

• CAS No.: 56911-03-6
• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 4-methoxy-2,1-benzothiazole
• InChI: InChI=1S/C8H7NOS/c1-10-8-4-2-3-7-6(8)5-11-9-7/h2-5H,1H3
• InChI Key: HLXQMFQFSNREEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=NSC=C21

Description

4-Methoxy-2,1-benzisothiazole is a heterocyclic aromatic compound featuring a fused benzene ring and isothiazole moiety with a methoxy (-OCH₃) substituent at the 4-position. The isothiazole ring contains sulfur and nitrogen atoms at positions 1 and 2, respectively, contributing to its unique electronic and reactive properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers: 4-Methoxy vs. 7-Methoxy Derivatives

The position of the methoxy group significantly influences electronic properties. For example:

• 7-Methoxy-2,1-benzisothiazole (CAS 56910-93-1): The substituent at the 7-position may alter conjugation pathways, leading to differences in UV-Vis absorption and reactivity .

Table 1: Key Properties of Methoxy-Substituted Benzisothiazoles

Compound	Molecular Formula	Molecular Weight	Substituent Position	Key Applications
4-Methoxy-2,1-benzisothiazole	C₈H₇NOS	165.21	4	Pharmaceutical intermediates
7-Methoxy-2,1-benzisothiazole	C₈H₇NOS	165.21	7	Material science research

Functional Group Variations: Amino vs. Methoxy Substitutents

Replacing the methoxy group with an amino (-NH₂) group alters electronic and biological profiles:

• 4-Methoxy-2,1-benzisothiazole : Electron-donating methoxy group enhances aromatic stability and may improve bioavailability.

Comparison with Nitro-Substituted Analogs

Nitro (-NO₂) groups are electron-withdrawing, contrasting with methoxy’s electron-donating effects:

• 3-Amino-5-nitro-2,1-benzisothiazole (CAS 84387-89-3): Used in disperse dyes, with absorption maxima at 582–592 nm in DMF. The nitro group shifts absorption bathochromically compared to methoxy derivatives .
• 6-Nitro-1,2-benzisothiazol-3-amine (CAS 613262-77-4): Exhibits strong cytotoxicity, suggesting nitro groups enhance bioactivity in certain contexts .

Comparison with Benzisoxazole (Oxygen Analog)

Benzisoxazole replaces sulfur with oxygen in the heterocycle:

• Benzisoxazole (CAS 271-95-4): The oxygen atom reduces ring strain and increases polarity compared to benzisothiazole. This impacts thermal stability and solubility .

Substituent Effects on Dye Performance

In disperse dyes derived from benzisothiazoles, substituents dictate color and fastness:

• Ester-functionalized benzisothiazoles : Show absorption maxima at 582–592 nm in DMF, with molar extinction coefficients up to 25,000 L·mol⁻¹·cm⁻¹. Methoxy groups may reduce aggregation in dye molecules, improving brightness on polyester fabrics .
• Cyanoethyl-substituted analogs: Exhibit bathochromic shifts (~8 nm) compared to ester derivatives due to stronger electron-withdrawing effects .

Q & A

Q. How can researchers address conflicting data on the metabolic stability of 4-methoxy-2,1-benzisothiazole derivatives?

• Methodological Answer : Conduct comparative studies using:
• Microsomal Assays : Human vs. rat liver microsomes to assess species-specific metabolism .
• Isotope Labeling : Track demethylation using ¹³C-labeled methoxy groups via LC-MS/MS .